![molecular formula C17H18BrNO2S B284521 2-((4-bromobenzyl)thio)-N-(4-ethoxyphenyl)acetamide](/img/structure/B284521.png)
2-((4-bromobenzyl)thio)-N-(4-ethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((4-bromobenzyl)thio)-N-(4-ethoxyphenyl)acetamide, also known as BBTA, is a synthetic compound that has gained interest in the scientific community due to its potential pharmacological properties. BBTA belongs to the family of thioacetamide derivatives, which have shown to possess various biological activities, including anti-inflammatory, analgesic, and antimicrobial effects.
Mechanism of Action
The mechanism of action of 2-((4-bromobenzyl)thio)-N-(4-ethoxyphenyl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. Additionally, this compound has been shown to modulate the activity of opioid receptors, which are involved in the regulation of pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokine production, modulation of pain perception, and antimicrobial activity. Additionally, this compound has been shown to possess antioxidant properties, which may contribute to its potential use as a therapeutic agent.
Advantages and Limitations for Lab Experiments
2-((4-bromobenzyl)thio)-N-(4-ethoxyphenyl)acetamide has several advantages for lab experiments, including its high purity and stability, making it suitable for further research. However, this compound has limitations, including its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research of 2-((4-bromobenzyl)thio)-N-(4-ethoxyphenyl)acetamide. One potential direction is to investigate its potential use as an antimicrobial agent, as thioacetamide derivatives have shown to possess antimicrobial properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use as an anti-inflammatory and analgesic agent. Finally, the development of novel formulations of this compound may increase its solubility and bioavailability, making it a more effective therapeutic agent.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research applications, including its potential use as an anti-inflammatory and analgesic agent. This compound possesses various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokine production, modulation of pain perception, and antimicrobial activity. Future research is needed to fully understand the potential of this compound as a therapeutic agent and to develop novel formulations that increase its solubility and bioavailability.
Synthesis Methods
2-((4-bromobenzyl)thio)-N-(4-ethoxyphenyl)acetamide can be synthesized through a multi-step reaction that involves the condensation of 4-bromobenzyl chloride with thioacetamide, followed by the reaction with 4-ethoxyaniline. The final product is obtained through purification using column chromatography. The synthesis method of this compound has been optimized to increase the yield and purity of the compound, making it suitable for further research.
Scientific Research Applications
2-((4-bromobenzyl)thio)-N-(4-ethoxyphenyl)acetamide has shown promising results in various scientific research applications, including its potential use as an anti-inflammatory and analgesic agent. Studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Additionally, this compound has been shown to possess analgesic effects by modulating the activity of pain receptors in the central nervous system.
Properties
Molecular Formula |
C17H18BrNO2S |
---|---|
Molecular Weight |
380.3 g/mol |
IUPAC Name |
2-[(4-bromophenyl)methylsulfanyl]-N-(4-ethoxyphenyl)acetamide |
InChI |
InChI=1S/C17H18BrNO2S/c1-2-21-16-9-7-15(8-10-16)19-17(20)12-22-11-13-3-5-14(18)6-4-13/h3-10H,2,11-12H2,1H3,(H,19,20) |
InChI Key |
WRUPQELGTLLBDJ-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)NC(=O)CSCC2=CC=C(C=C2)Br |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CSCC2=CC=C(C=C2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.